N-(4-methoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C21H26N2O4S/c1-16-6-12-20(13-7-16)28(25,26)23-14-4-3-5-18(23)15-21(24)22-17-8-10-19(27-2)11-9-17/h6-13,18H,3-5,14-15H2,1-2H3,(H,22,24)
• InChI Key: KJBVBVAOHLNJHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

N-(4-methoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide is a chemical compound that belongs to the class of piperidine derivatives. This compound has been found to have potential therapeutic applications, particularly in the field of neuroscience.

Scientific Research Applications

Catalytic Applications

• Green Synthesis of Dyes : A novel Pd/C catalyst with high activity and selectivity was developed for the hydrogenation of a similar compound, N-(3-nitro-4-methoxyphenyl)acetamide, into N-(3-amino-4-methoxyphenyl)acetamide. This process is significant for the production of azo disperse dyes, offering an environmentally friendly alternative to traditional methods (Zhang, 2008).

Molecular and Structural Studies

• Spatial Orientations in Coordination Chemistry : Research on a structurally related compound, N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide, revealed interesting insights into its spatial orientations when forming salts. This highlights the compound's potential in understanding molecular interactions and structures (Kalita & Baruah, 2010).
• Polymers with Pharmacological Activity : The synthesis of polymeric derivatives of 4-methoxyphenylacetic acid, a related compound, was explored for its potential in creating macromolecules with pharmacological properties. This research contributes to the development of new materials with medical applications (Román & Gallardo, 1992).

Pharmacology and Drug Development

• Receptor Antagonists : A study explored the influence of methoxyphenyl substitution on N-(2,6-diarylpyrimidin-4-yl)acetamide scaffolds for modulating adenosine receptor antagonistic profiles. This research is valuable for developing novel ligands with therapeutic potential (Yaziji et al., 2013).

Biochemical and Environmental Studies

• Metabolism of Herbicides : Studies have examined the metabolism of chloroacetamide herbicides, such as acetochlor and alachlor, which are structurally similar to the compound . These herbicides' metabolism in human and rat liver microsomes provides insights into their environmental and health impacts (Coleman et al., 2000).